Cas no 208252-67-9 (N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea)
N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 2-Ureido-4-methoxy-6-methyl-1,3,5-triazine
- [4-methoxy-6-methyl-1,3,5-triazin-2-yl]urea
- N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea
- Urea, (4-methoxy-6-methyl-1,3,5-triazin-2-yl)-
- Urea, N-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)-
- IN-V7160
- DTXSID40570919
- D92953
- AS-67623
- 208252-67-9
- 1-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea
- 4-METHOXY-6-METHYL-1,3,5-TRIAZIN-2-YLUREA
- AKOS037646252
- SCHEMBL4286264
- NS00067789
- (4-methoxy-6-methyl-1,3,5-triazin-2yl)urea
- Triazine urea (IN-V7160)
- DTXCID70521691
-
- MDL: MFCD20690887
- Inchi: 1S/C6H9N5O2/c1-3-8-5(10-4(7)12)11-6(9-3)13-2/h1-2H3,(H3,7,8,9,10,11,12)
- InChI Key: NEVDMPLXCGERDI-UHFFFAOYSA-N
- SMILES: O(C)C1=NC(C)=NC(=N1)NC(N)=O
Computed Properties
- Exact Mass: 183.07562455g/mol
- Monoisotopic Mass: 183.07562455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103
- XLogP3: -0.4
N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908529-250mg |
(4-methoxy-6-methyl-1,3,5-triazin-2-yl)urea |
208252-67-9 | 95% | 250mg |
¥1,980.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M908529-50mg |
(4-methoxy-6-methyl-1,3,5-triazin-2-yl)urea |
208252-67-9 | 95% | 50mg |
¥658.80 | 2022-10-10 | |
| Chemenu | CM342003-100mg |
Urea, N-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)- |
208252-67-9 | 95%+ | 100mg |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | D758945-100mg |
Urea, N-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)- |
208252-67-9 | 95% | 100mg |
$190 | 2024-06-07 | |
| eNovation Chemicals LLC | D758945-250mg |
Urea, N-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)- |
208252-67-9 | 95% | 250mg |
$280 | 2024-06-07 | |
| eNovation Chemicals LLC | D758945-1g |
Urea, N-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)- |
208252-67-9 | 95% | 1g |
$670 | 2024-06-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539224-250mg |
1-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea |
208252-67-9 | 98% | 250mg |
¥2496 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539224-1g |
1-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea |
208252-67-9 | 98% | 1g |
¥7200 | 2023-04-14 | |
| Aaron | AR002KAJ-100mg |
Urea, N-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)- |
208252-67-9 | 95% | 100mg |
$174.00 | 2025-01-21 | |
| Aaron | AR002KAJ-250mg |
Urea, N-(4-methoxy-6-methyl-1,3,5-triazin-2-yl)- |
208252-67-9 | 95% | 250mg |
$277.00 | 2025-01-21 |
N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea
Professional Introduction to N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea (CAS No. 208252-67-9)
N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea, a compound with the chemical formula C5H8N4O2, is a significant molecule in the field of agrochemicals and pharmaceuticals. This compound is characterized by its triazine core structure, which is a well-known scaffold in the development of various bioactive agents. The presence of a urea functional group at the 2-position of the triazine ring enhances its reactivity and potential applications in synthetic chemistry.
The CAS number 208252-67-9 uniquely identifies this compound and distinguishes it from other molecules with similar structures. This numbering system is crucial for ensuring accurate documentation, regulatory compliance, and seamless integration into databases and research literature. The 4-Methoxy-6-methyl substitution pattern on the triazine ring further tailors the chemical properties of N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea, making it a versatile intermediate in organic synthesis.
In recent years, there has been growing interest in triazine derivatives due to their broad spectrum of biological activities. Research has demonstrated that these compounds can exhibit herbicidal, fungicidal, and even pharmaceutical properties. The urea moiety in N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea contributes to its ability to interact with biological targets, making it a valuable building block for drug discovery.
One of the most compelling aspects of this compound is its role in the development of novel agrochemicals. The agrochemical industry is continually seeking innovative solutions to combat pests and diseases while maintaining environmental sustainability. N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea has shown promise as a precursor for synthesizing compounds that can effectively protect crops without adverse ecological impacts. Its methoxy and methyl substituents enhance its stability and bioavailability, making it an attractive candidate for further development.
The pharmaceutical applications of N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea are also noteworthy. Researchers have explored its potential as an intermediate in the synthesis of molecules that target various therapeutic pathways. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antimicrobial properties. The triazine ring serves as a versatile platform for structural modifications, allowing chemists to fine-tune the biological activity of the resulting compounds.
Advances in synthetic methodologies have further expanded the utility of N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea. Modern techniques such as catalytic hydrogenation, cross-coupling reactions, and asymmetric synthesis have enabled the efficient preparation of complex derivatives. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for pharmaceutical applications. The ability to modify this compound in various ways makes it a cornerstone in medicinal chemistry research.
The biological activity of N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea has been extensively studied in recent years. Research has revealed that it can interact with enzymes and receptors involved in critical metabolic pathways. For example, studies have shown that certain derivatives exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases. These interactions are often associated with therapeutic benefits, making this compound a promising candidate for drug development.
In addition to its agrochemical and pharmaceutical potential, N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea has found applications in material science. Its unique structure allows it to serve as a precursor for polymers and coatings with enhanced durability and functionality. The urea group contributes to hydrogen bonding capabilities, which can be leveraged to create materials with specific mechanical properties.
The future prospects for N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yll urea are bright given its multifaceted applications. Ongoing research aims to uncover new derivatives with improved efficacy and reduced environmental impact. Collaborative efforts between academia and industry are essential to translate these findings into practical applications that benefit society. As synthetic chemistry continues to evolve, the role of this compound is likely to expand even further.
208252-67-9 (N-(4-Methoxy-6-methyl-1,3,5-triazin-2-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)